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Compound of Interest

Compound Name: p-Tolyl octanoate

Cat. No.: B1582236

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Tolyl octanoate (CAS No. 59558-23-5), also known as p-cresyl octanoate, is an aromatic
ester valued in the fragrance industry for its complex olfactory profile. This technical guide
provides a comprehensive overview of its chemical and physical properties, synthesis,
analytical methods, olfactory characteristics, and safety data, compiled to support research and
development activities.

Chemical and Physical Properties

p-Tolyl octanoate is a colorless oily liquid.[1] It is characterized by the chemical and physical
properties summarized in the table below.
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Property Value Reference
Molecular Formula C15H2202 [2]
Molecular Weight 234.33 g/mol [2]
CAS Number 59558-23-5 [2]
Appearance Colorless oily liquid [1]
Boiling Point 314.44 °C (EPI Suite) [2]
Flash Point >93 °C (Globally Harmonized 2]
System)
Melting Point 68.43 °C (EPI Suite) [2]

Water Solubility

1.313 mg/L (EPI Suite)

[2]

Specific Gravity

0.957

[2]

Solubility

Soluble in alcohol and oils;

almost insoluble in water.

[1]

Synthesis and Manufacturing

The primary method for synthesizing p-tolyl octanoate is through the direct esterification of p-

cresol and octanoic acid. This reaction is typically catalyzed by an acid.

Experimental Protocol: Acid-Catalyzed Esterification

A representative protocol for the synthesis of a similar ester, octyl octanoate, using a strong

acid catalyst is detailed below. This can be adapted for the synthesis of p-tolyl octanoate.

Materials:

e p-Cresol

e QOctanoic acid

o Concentrated sulfuric acid (catalyst)
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Toluene (azeotropic solvent)

Saturated sodium bicarbonate solution

Water

Brine

Anhydrous sodium sulfate

Equipment:

e Round-bottom flask

o Reflux condenser

o Dean-Stark trap

e Separatory funnel

 Rotary evaporator

e Vacuum distillation apparatus

Procedure:

¢ Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark
trap, combine octanoic acid, a molar excess of p-cresol, and toluene.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the reaction
mixture with constant stirring.

e Reaction: Heat the mixture to reflux (approximately 110-120°C). The water formed during the
reaction is collected in the Dean-Stark trap. Monitor the reaction progress using thin-layer
chromatography (TLC) or gas chromatography (GC). The reaction is typically complete
within 2-4 hours.[1]
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o Work-up: After cooling to room temperature, carefully neutralize the reaction mixture with a
saturated solution of sodium bicarbonate.

o Extraction: Transfer the mixture to a separatory funnel and wash sequentially with water and
brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure using a rotary evaporator. The crude p-tolyl octanoate can be
further purified by vacuum distillation.[1]

Click to download full resolution via product page

Figure 1. Synthesis workflow for p-tolyl octanoate.

Olfactory Profile and Applications in Fragrance

p-Tolyl octanoate possesses a distinct floral and somewhat indolic, Narcisse-like odor with
soft and oily-herbaceous undertones, and exhibits good tenacity.[1] It is a valuable ingredient in
floral perfume bases, particularly where green-herbaceous and mild oily notes are desired to
complement the primary floral scents. It blends well with indole and is used in bases for rose,
jasmine, lily, hyacinth, and narcissus fragrances. For optimal olfactory performance, it is crucial
that the ester is free from residual caprylic acid and cresol.

Analytical Methods

Gas chromatography-mass spectrometry (GC-MS) is the standard method for the identification
and purity assessment of p-tolyl octanoate.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS) Analysis
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The following provides a general protocol for the GC-MS analysis of a fragrance compound like
p-tolyl octanoate.

Instrumentation:

e Gas chromatograph coupled with a mass spectrometer (GC-MS)

o Capillary column suitable for fragrance analysis (e.g., VF17ms or similar)
GC Conditions (Example):

e Column: VF17ms (30 m, 0.25 mm ID, 0.25 pum film thickness)

o Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

e Injection Volume: 1 uL

e Injector Temperature: 250°C

e Oven Temperature Program:

o

Initial temperature: 55°C, hold for 1 min

[¢]

Ramp 1: 20°C/min to 130°C, hold for 2 min

[¢]

Ramp 2: 5°C/min to 160°C

[e]

Ramp 3: 30°C/min to 300°C, hold for 5 min
o Transfer Line Temperature: 280°C

MS Conditions:

« lonization Mode: Electron lonization (EI)

e Scan Range: m/z 40-400

Data Analysis: Identification of p-tolyl octanoate is achieved by comparing its retention time
and mass spectrum with that of a known standard. Purity is determined by the relative peak
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area.

Safety and Regulatory Information

The safety of p-tolyl octanoate as a fragrance ingredient has been assessed by the Research

Institute for Fragrance Materials (RIFM). The key findings are summarized below.

Endpoint

Result

Notes

Reference

Genotoxicity

Does not present a
concern for

genotoxicity.

Based on a
BlueScreen assay and
read-across to p-tolyl
3-methylbutyrate.

[2]

Repeated Dose

Toxicity

Margin of Exposure
(MOE) is adequate.

Based on a read-
across to p-cresol
(NOAEL of 50
mg/kg/day).

[2]

Reproductive Toxicity

Margin of Exposure
(MOE) is adequate.

Based on a read-
across to p-cresol and

octanoic acid.

[2]

Developmental

Toxicity

Margin of Exposure
(MOE) is adequate.

Based on a read-
across to p-cresol
(NOAEL of 100
mg/kg/day).

[2]

Skin Sensitization

Not a concern for skin
sensitization under

declared use levels.

Exposure is below the
Dermal Sensitization
Threshold (DST).

[2]

Local Respiratory

Toxicity

Exposure is below the
Threshold of
Toxicological Concern
(TTC).

No NOAEC available.

[2]

Experimental Protocol: BlueScreen Assay for

Genotoxicity

© 2025 BenchChem. All rights reserved.

6/10

Tech Support


https://www.benchchem.com/product/b1582236?utm_src=pdf-body
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/59558-23-5.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/59558-23-5.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/59558-23-5.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/59558-23-5.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/59558-23-5.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/59558-23-5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The BlueScreen assay is a human cell-based assay that measures both genotoxicity and
cytotoxicity.

Cell Line: Human-derived cell line (e.g., genetically engineered p53-competent human
lymphoblastoid cell line).

Methodology Overview:

o Cells are exposed to various concentrations of the test substance (p-tolyl octanoate) with
and without metabolic activation (S9 fraction).

o Cytotoxicity Assessment: Relative cell density is measured to determine the cytotoxic effects.
A result of <80% relative cell density is considered positive for cytotoxicity.

o Genotoxicity Assessment: Genotoxicity is evaluated by measuring the induction of a reporter
gene (e.g., GADD45a) which is upregulated in response to DNA damage.

¢ In the case of p-tolyl octanoate, it was found to be positive for cytotoxicity without metabolic
activation, negative for cytotoxicity with metabolic activation, and negative for genotoxicity
with and without metabolic activation.[2]
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Data Gathering & In Silico Analysis

Review Existing Data on p-Tolyl Octanoate

A

In Silico Evaluation (QSAR, Metabolism Prediction)

Y
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(p-tolyl 3-methylbutyrate, p-cresol, octanoic acid)
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Aggregate Exposure Assessment

Calculate Margin of Exposure (MOE)

Safety Conclusion
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Figure 2. RIFM safety assessment workflow.

Conclusion
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p-Tolyl octanoate is a well-characterized fragrance ingredient with a desirable olfactory profile
for floral compositions. Its synthesis via acid-catalyzed esterification is a standard and scalable
process. The safety of p-tolyl octanoate for use in fragrance applications is supported by a
comprehensive safety assessment conducted by RIFM, which includes in vitro testing and
read-across from structurally similar compounds. This technical guide provides researchers
and developers with the foundational information needed for the informed use of p-tolyl
octanoate in fragrance formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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